Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate

• IUPAC Name: ethyl (2E)-2-[3-[(6-nitro-4H-1,3-benzodioxin-8-yl)methyl]-4-oxo-1,3-thiazolidin-2-ylidene]acetate
• InChI: InChI=1S/C16H16N2O7S/c1-2-24-15(20)5-14-17(13(19)8-26-14)6-10-3-12(18(21)22)4-11-7-23-9-25-16(10)11/h3-5H,2,6-9H2,1H3/b14-5+
• InChI Key: IUEHSZNRMZSMGC-LHHJGKSTSA-N
• Canonical SMILES: CCOC(=O)C=C1N(C(=O)CS1)CC2=CC(=CC3=C2OCOC3)[N+](=O)[O-]
• Isomeric SMILES: CCOC(=O)/C=C/1\N(C(=O)CS1)CC2=CC(=CC3=C2OCOC3)[N+](=O)[O-]
• Molecular Formula: C16H16N2O7S
• Molecular Weight: 380.4 g/mol

Description

Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate is a chemical compound with the CAS No. 848299-03-6. It has a molecular weight of 380.37 and a molecular formula of C16H16N2O7S.

Molecular Structure Analysis

The molecular structure of this compound includes a benzodioxin ring, a thiazolidine ring, and a nitro group. The benzodioxin ring is a type of heterocyclic compound that consists of a benzene ring fused to a dioxin ring.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 380.37 and a molecular formula of C16H16N2O7S. Unfortunately, specific physical properties such as boiling point and storage conditions are not provided.

Scientific Research Applications

Synthesis and Chemical Properties

• Ethyl [4-oxo-3-(2-oxo-2-arylethyl)thiazolidin-2-ylidene]acetates have been shown to react with substituted benzaldehydes, leading to the formation of 5-arylmethylidene derivatives. These derivatives, upon treatment with specific complexes, yield various carboxylic acids ethyl esters and carbonitriles. X-ray crystallographic studies confirmed the structures of these compounds, revealing their (Z)-configuration at the arylmethylidene moiety (Tverdokhlebov et al., 2005).

Antimicrobial Applications

• A study on thiazole derivatives, including similar ethyl thiazolidin-2-ylidene acetates, demonstrated potent antimicrobial properties. These compounds showed effective activity against both Gram-positive and negative bacteria, as well as against yeasts and molds, with activity levels comparable to or better than reference drugs like Ampicillin and Ketoconazole (Haroun et al., 2016).

Synthesis Techniques

• Efficient one-pot synthesis methods have been developed for compounds like Ethyl [2-(2H-chromene-3yl)-4-oxo-1,3-thiazolidin-3yl]acetates, highlighting advances in synthetic chemistry that facilitate the creation of these compounds under specific conditions (Reddy & Krupadanam, 2010).

Biochemical Applications

• Certain derivatives of 1,3-thiazolidin-2-ylidene, similar to the compound , have been synthesized and evaluated for various biochemical activities, including anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. These studies demonstrate the compound's potential in diverse therapeutic areas (Küçükgüzel et al., 2013).

Pharmacological Potential

• Various thiazolidinone derivatives, related to Ethyl 2-{3-[(6-nitro-2,4-dihydro-1,3-benzodioxin-8-YL)methyl]-4-oxo-1,3-thiazolidin-2-ylidene}acetate, have shown promise in pharmacological studies. They have been investigated for properties such as aldose reductase inhibition, which is relevant in the treatment of diabetic complications (Saeed et al., 2014).

Safety and Hazards

Specific safety and hazard information for this compound is not provided in the available resources.